Ethyl 4-(4-(2-hydroxyethyl)piperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[4-(2-hydroxyethyl)piperazin-1-yl]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H26N4O4/c1-3-28-20(27)19-17(23-10-8-22(9-11-23)12-13-25)14-18(26)24(21-19)16-7-5-4-6-15(16)2/h4-7,14,25H,3,8-13H2,1-2H3
• InChI Key: RMDDVCRZSWFDPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCN(CC2)CCO)C3=CC=CC=C3C
• Molecular Formula: C20H26N4O4
• Molecular Weight: 386.4 g/mol

Description

Ethyl 4-(4-(2-hydroxyethyl)piperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H26N4O4 and its molecular weight is 386.452. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-(2-hydroxyethyl)piperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-(2-hydroxyethyl)piperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Medicinal Chemistry and Drug Development The compound’s structure makes it an interesting candidate for drug development. Researchers explore its pharmacological properties, potential targets, and interactions with biological systems. By modifying specific functional groups, scientists can optimize its efficacy and safety for therapeutic purposes.

Anti-Doping Control in Sports

• Ethyl 4-(4-(2-hydroxyethyl)piperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate plays a role in anti-doping control. Specifically, it is relevant to the detection of recombinant human erythropoietin (rHuEPO). Researchers investigate the structural differences between natural urinary EPO and rHuEPO using isoelectric focusing and antibodies. The presence of specific isoforms in an asialo pattern can confirm the use of recombinant hormone.

Materials Science and Synchrotron Techniques

• While not directly related to the compound, synchrotron radiation techniques play a crucial role in materials science research. Researchers use synchrotron sources to study material properties, crystal structures, and electronic states. These techniques provide valuable insights into various materials, including organic compounds like Ethyl 4-(4-(2-hydroxyethyl)piperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate.

Biochemical Studies of Sialic Acid Residues

• Investigating the role of sialic acid residues in the isoelectric profiles of recombinant and natural urinary EPO is essential. Researchers explore how these residues affect the acidic properties of the hormone. Desialylation experiments reveal differences in isoelectric patterns, providing insights into the structural aspects of EPO.

Mechanism of Action

Target of Action

The compound contains a piperazine ring, which is a common feature in many pharmaceuticals. Piperazine derivatives are known to interact with a variety of targets, including G protein-coupled receptors (GPCRs) such as dopamine and serotonin receptors .

Biochemical Pathways

If it interacts with gpcrs like other piperazine derivatives, it could influence a variety of signaling pathways, including those involving cyclic amp, phosphoinositide 3-kinase, and intracellular calcium .

Pharmacokinetics

Piperazine derivatives are generally well absorbed in the gastrointestinal tract, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Result of Action

Modulation of gpcr activity can have a wide range of effects, depending on the specific receptor and cell type involved .